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Compound of Interest

Benzoic acid, 5-amino-2-
Compound Name:

(pentyloxy)-
CAS No.: 13737-91-2
Cat. No.: B1666661

Get Quote

Abstract

This application note details a robust, scalable protocol for the synthesis of 5-amino-2-
(pentyloxy)benzoic acid starting from 5-nitrosalicylic acid. This scaffold is a critical
pharmacophore in the development of gastroprokinetic agents (e.g., benzamide derivatives)
and ferroptosis inhibitors. The method employs a "Bis-alkylation/Hydrolysis" strategy to ensure
regioselective alkylation of the phenolic oxygen, followed by a clean catalytic hydrogenation of
the nitro group. This route minimizes side reactions common in direct alkylation strategies and
provides a self-validating workflow with distinct, isolable intermediates.

Introduction & Retrosynthetic Analysis

Direct alkylation of salicylic acid derivatives often suffers from competitive esterification and
poor regioselectivity. To guarantee high purity, this protocol utilizes a three-step sequence:

o Global Alkylation: Conversion of both the carboxylic acid and phenol to the pentyl
ester/pentyl ether intermediate.
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o Selective Saponification: Hydrolysis of the ester to yield the free acid while retaining the
ether linkage.

» Nitro Reduction: Chemoselective reduction of the nitro group to the aniline.

Reaction Pathway Diagram

The following logic flow illustrates the chemical transformations and the critical control points.
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Caption: Step-wise synthetic pathway from 5-nitrosalicylic acid to the target amino-alkoxy
benzoic acid.

Experimental Protocols

Step 1: Synthesis of Pentyl 5-nitro-2-
(pentyloxy)benzoate

Objective: To lock the phenolic oxygen as a pentyl ether. Rationale: Using excess alkyl halide
drives the reaction to completion, forming the bis-alkylated product. This intermediate is
lipophilic and easily separated from unreacted polar starting materials via aqueous workup.

Materials:

5-Nitrosalicylic acid (1.0 eq)[1]

1-Bromopentane (3.0 eq)

Potassium Carbonate (K2COs), anhydrous (3.0 eq)

N,N-Dimethylformamide (DMF) [0.5 M concentration]

Protocol:
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e Setup: Charge a round-bottom flask with 5-nitrosalicylic acid and anhydrous K2COs. Add
DMF and stir for 15 minutes at room temperature to form the dianion (yellow/orange
suspension).

o Addition: Add 1-bromopentane dropwise via a syringe or addition funnel.

e Reaction: Heat the mixture to 80°C and stir for 4—6 hours. Monitor by TLC (Hexane:EtOAc
4:1). The starting acid (baseline) should disappear, and a high Rf spot (bis-alkylated product)
should appear.

o Workup:

o Cool to room temperature.

Pour the mixture into 5 volumes of ice-cold water.

o

[¢]

Extract with Ethyl Acetate (3x).

[¢]

Wash combined organics with Brine (2x) to remove DMF.

[e]

Dry over MgSOa, filter, and concentrate in vacuo.

 Purification: The crude oil is usually sufficiently pure. If necessary, purify via flash column
chromatography (Silica, Hexane/EtOAc gradient).

Step 2: Selective Hydrolysis to 5-Nitro-2-
(pentyloxy)benzoic Acid

Objective: To regenerate the carboxylic acid functionality. Rationale: Aliphatic esters hydrolyze
significantly faster than aromatic ethers under basic conditions, allowing selective cleavage of
the pentyl ester.

Materials:
e Pentyl 5-nitro-2-(pentyloxy)benzoate (from Step 1)

e Sodium Hydroxide (NaOH), 2N aqueous solution (3.0 eq)
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» Ethanol (to solubilize the ester)

Protocol:

o Setup: Dissolve the crude intermediate in Ethanol (approx. 5 mL per gram).

o Reaction: Add the 2N NaOH solution. Heat the mixture to reflux (80°C) for 2—3 hours.

o Checkpoint: The reaction mixture should become homogeneous. TLC should show the
disappearance of the non-polar ester and the appearance of a more polar spot (acid).

e Workup:
o Evaporate the Ethanol under reduced pressure.
o Dilute the aqueous residue with water.[2]

o Critical Step: Acidify carefully with 1N HCI to pH ~2-3. The product will precipitate as a
solid.[3]

« |solation: Filter the solid, wash with plenty of water, and dry in a vacuum oven at 50°C.

o Yield Expectation: >85% over two steps.[4]

Step 3: Reduction to 5-Amino-2-(pentyloxy)benzoic Acid

Objective: Reduction of the nitro group to the primary amine. Rationale: Catalytic
hydrogenation is the cleanest method, avoiding metal waste (Fe/Sn) and simplifying
purification.

Materials:

e 5-Nitro-2-(pentyloxy)benzoic acid[5]

e 10% Palladium on Carbon (Pd/C) (10 wt% loading)
e Hydrogen gas (H2) (Balloon pressure is sufficient)

e Methanol or Ethanol (Solvent)
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Protocol:
e Setup: In a flask, dissolve the nitro-acid in Ethanol.

o Catalyst Addition: Carefully add the Pd/C catalyst under an inert atmosphere
(Argon/Nitrogen) to prevent ignition.

o Hydrogenation: Purge the flask with Hz (vacuum/fill cycle x3). Attach a Hz balloon and stir
vigorously at room temperature for 4—-12 hours.

o Monitoring: The yellow color of the nitro compound will fade to colorless or pale gray.

o Workup:
o Filter the mixture through a Celite pad to remove the catalyst. Wash the pad with Ethanol.
o Concentrate the filtrate to dryness.[6]

 Purification: The product is often pure enough for subsequent steps. If needed, recrystallize
from Ethanol/Water or Ether/Hexane.

Data Summary & Characterization
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Parameter Specification /| Observation

Intermediate 1 Pentyl 5-nitro-2-(pentyloxy)benzoate
Appearance Yellowish oil or low-melting solid

TLC Rf ~0.7 (Hexane:EtOAc 4:1)

Intermediate 2 5-Nitro-2-(pentyloxy)benzoic acid

Appearance Pale yellow solid

Melting Point 98-102°C (Typical for alkoxy nitrobenzoic acids)
Final Product 5-Amino-2-(pentyloxy)benzoic acid

Appearance Off-white to beige powder

5 ~7.0 (d, 1H, Ar-H), 6.8 (d, 1H, Ar-H), 6.7 (dd,
1H NMR (DMSO-d6) 1H, Ar-H), 3.9 (t, 2H, O-CH2), 1.7-1.3 (m, alkyl),
0.9 (t, 3H, CH3).

- Oxidation sensitive; store under inert gas
Stability )
protected from light.

Troubleshooting & Safety
Critical Control Points (CCP)

» Alkylation Incompleteness: If the mono-alkylated product persists in Step 1, add 0.5 eq more
K2COs and 1-bromopentane and increase time. Do not proceed until the phenol is fully
protected.

o Decarboxylation: Avoid excessive heat (>100°C) during the hydrolysis step to prevent
decarboxylation of the salicylic acid core.

» Amine Oxidation: The final amino acid is sensitive to air oxidation (turning brown). Perform
the filtration and drying rapidly or under nitrogen.

Safety Matrix

e 1-Bromopentane: Irritant, flammable. Use in a fume hood.
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» DMF: Hepatotoxic. Avoid skin contact; use double gloves.

« Pd/C: Pyrophoric when dry. Keep wet with solvent; dispose of in a dedicated waste
container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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